![molecular formula C15H17N3O5S2 B411126 N~6~,N~8~-diethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6,8-disulfonamide CAS No. 378224-79-4](/img/structure/B411126.png)
N~6~,N~8~-diethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6,8-disulfonamide
Overview
Description
N~6~,N~8~-diethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6,8-disulfonamide is a useful research compound. Its molecular formula is C15H17N3O5S2 and its molecular weight is 383.4g/mol. The purity is usually 95%.
BenchChem offers high-quality N~6~,N~8~-diethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6,8-disulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N~6~,N~8~-diethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6,8-disulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
378224-79-4 |
|---|---|
Product Name |
N~6~,N~8~-diethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6,8-disulfonamide |
Molecular Formula |
C15H17N3O5S2 |
Molecular Weight |
383.4g/mol |
IUPAC Name |
6-N,8-N-diethyl-2-oxo-1H-benzo[cd]indole-6,8-disulfonamide |
InChI |
InChI=1S/C15H17N3O5S2/c1-3-16-24(20,21)11-8-12(25(22,23)17-4-2)14-13-9(11)6-5-7-10(13)15(19)18-14/h5-8,16-17H,3-4H2,1-2H3,(H,18,19) |
InChI Key |
XNBVCINNSTYWQT-UHFFFAOYSA-N |
SMILES |
CCNS(=O)(=O)C1=CC(=C2C3=C1C=CC=C3C(=O)N2)S(=O)(=O)NCC |
Canonical SMILES |
CCNS(=O)(=O)C1=CC(=C2C3=C1C=CC=C3C(=O)N2)S(=O)(=O)NCC |
Origin of Product |
United States |
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